Cas no 1207048-67-6 (N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

• Product Name: N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
• CAS No: 1207048-67-6
• MF: C₂₁H₁₆ClN₃O₂S
• MW: 409.888642311096
• CID: 5392372
• Update Time: 2025-08-03

N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

• Inchi： 1S/C21H16ClN3O2S/c1-13-6-8-14(9-7-13)15-11-28-20-19(15)23-12-25(21(20)27)10-18(26)24-17-5-3-2-4-16(17)22/h2-9,11-12H,10H2,1H3,(H,24,26)
• InChI Key： CBFPDYQOHSTDON-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)CN1C=NC2C(C3=CC=C(C)C=C3)=CSC=2C1=O

Additional information on N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

Professional Introduction to N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS No 1207048-67-6)

N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1207048-67-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a combination of aromatic rings and heterocyclic systems, contributes to its unique pharmacological properties.

The molecular framework of N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide is composed of several key functional groups that are critical for its biological activity. The presence of a chlorophenyl group at the N-position and a thienopyrimidine core in the structure suggests potential interactions with biological targets such as enzymes and receptors. These features are particularly relevant in the context of developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have indicated that the thienopyrimidine moiety plays a crucial role in modulating the activity of various enzymes involved in cellular signaling pathways. This has opened up new avenues for developing drugs that can selectively target specific pathways implicated in diseases such as cancer and inflammation.

In particular, the 4-methylphenyl group within the molecule contributes to its binding affinity and specificity. This group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, which are critical factors for their clinical efficacy. The combination of these structural elements makes N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide a promising candidate for further investigation in drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex molecular framework efficiently. These synthetic methodologies are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

Current research is focused on evaluating the pharmacological properties of N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide through in vitro and in vivo assays. Preliminary findings suggest that this compound exhibits potent inhibitory activity against certain enzymes and may have therapeutic potential in treating conditions such as neurodegenerative disorders and autoimmune diseases. The thienopyrimidine core is particularly noteworthy for its ability to interact with biological targets in a manner that disrupts disease-related pathways.

The development of novel pharmaceutical agents often involves a rigorous process of optimization to enhance efficacy while minimizing side effects. In the case of N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide, researchers are exploring structural modifications to improve its pharmacokinetic properties. By fine-tuning the molecular structure, it may be possible to develop derivatives with enhanced selectivity and reduced toxicity.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been instrumental in understanding how this compound interacts with its target proteins at the atomic level. These studies provide valuable insights into the binding mechanism and help guide the design of more effective derivatives. Additionally, virtual screening techniques have been used to identify potential lead compounds based on their structural similarity to known active molecules.

The integration of experimental data with computational predictions has led to a more comprehensive understanding of the pharmacological properties of N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide. This interdisciplinary approach has accelerated the drug discovery process and holds great promise for future developments in medicinal chemistry.

In conclusion, N-(2-chlorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS No 1207048-67-6) represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further study. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceutical agents.